molecular formula C5H3N3S B8781686 Isothiazolo[4,3-D]pyrimidine CAS No. 7130-83-8

Isothiazolo[4,3-D]pyrimidine

Cat. No.: B8781686
CAS No.: 7130-83-8
M. Wt: 137.16 g/mol
InChI Key: MHIJLPSBYNTMDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Isothiazolo[4,3-D]pyrimidine is a useful research compound. Its molecular formula is C5H3N3S and its molecular weight is 137.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

7130-83-8

Molecular Formula

C5H3N3S

Molecular Weight

137.16 g/mol

IUPAC Name

[1,2]thiazolo[4,3-d]pyrimidine

InChI

InChI=1S/C5H3N3S/c1-4-5(2-9-8-4)7-3-6-1/h1-3H

InChI Key

MHIJLPSBYNTMDQ-UHFFFAOYSA-N

Canonical SMILES

C1=C2C(=NS1)C=NC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Reaction of 4,6-dichloro-5-nitropyrimidine with CuCN/NMP gives the 4-nitrile. Reduction of the nitro group to the amine is followed by diazotization/thiation to give the corresponding 5-mercapto compound. Reaction of this with Me3Al/NH4Cl gives the amidine which is oxidatively cyclized with NBS to 7-amino-4-chloroisothiazolo[4,5-d]pyrimidine. Removal of the amino functionality by diazotization/hypophosphorus acid is followed by displacement of the 4-chlorine with an appropriate amine to give the desired isothiazolo[4,3-d]pyrimidine derivatives as shown above.
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7-amino-4-chloroisothiazolo[4,5-d]pyrimidine
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